Cas no 2229324-19-8 (1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine
• CAS No: 2229324-19-8
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 5846780
• PubChem ID: 165709935
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine
• 2229324-19-8
• EN300-1974782

• Inchi： 1S/C11H14F3NS/c12-11(13,14)10(15)6-8-5-7-3-1-2-4-9(7)16-8/h5,10H,1-4,6,15H2
• InChI Key： NHLPNNYTUXMUEQ-UHFFFAOYSA-N
• SMILES： S1C(CC(C(F)(F)F)N)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 249.07990511g/mol
• Monoisotopic Mass: 249.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine (CAS No. 2229324-19-8)

The compound 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine (CAS No. 2229324-19-8) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiophene core and a trifluoromethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoro moiety in CAS No. 2229324-19-8 aligns with this trend, as it improves the compound's lipophilicity and resistance to enzymatic degradation. This makes it a promising candidate for developing next-generation therapeutics, especially in areas like neurodegenerative diseases and cancer research.

The benzothiophene scaffold in this compound is another critical feature, as it is commonly found in molecules with anti-inflammatory and antioxidant properties. This has led to growing interest in its potential for treating chronic inflammatory conditions, a hot topic in modern medicine. Additionally, its structural similarity to other heterocyclic compounds used in drug design further underscores its versatility.

From a synthetic chemistry perspective, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine offers opportunities for structure-activity relationship (SAR) studies. Researchers can modify its core structure to explore new pharmacological activities, making it a valuable tool for medicinal chemistry projects. Its compatibility with cross-coupling reactions and other advanced synthetic techniques also enhances its appeal.

Environmental and regulatory considerations are also important when discussing this compound. Unlike some fluorinated substances, CAS No. 2229324-19-8 is not classified as a persistent organic pollutant (POP), which aligns with the growing emphasis on green chemistry and sustainable drug development. This makes it a safer choice for industrial and academic research.

In summary, 1,1,1-trifluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-amine represents a cutting-edge compound with broad applications in pharmaceutical research and agrochemical innovation. Its unique structural features, combined with its potential for drug discovery, make it a subject of ongoing scientific interest. As the field of fluorinated chemistry continues to evolve, this compound is likely to play a pivotal role in shaping future breakthroughs.